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For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for comparing and validating findings from the National Birth

Defects Prevention Study (NBDPS) with data from other major birth defect registries.

Understanding the consistency of findings across different populations and surveillance

systems is crucial for confirming potential risk factors and informing public health interventions.

This document outlines key methodological comparisons, presents available data for selected

birth defects and risk factors, and details the necessary protocols for conducting such

comparative analyses.

Methodological Comparison of Major Birth Defect
Registries
A direct comparison of findings between birth defect registries requires a thorough

understanding of their respective methodologies. The NBDPS was a large, population-based

case-control study in the United States, while other significant registries like the European

Surveillance of Congenital Anomalies (EUROCAT) and the International Clearinghouse for Birth

Defects Surveillance and Research (ICBDSR) represent networks of regional registries with
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varying methodologies. Key differences in case ascertainment, exposure data collection, and

inclusion criteria can influence prevalence estimates and risk factor associations.
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Feature
National Birth
Defects Prevention
Study (NBDPS)

European
Surveillance of
Congenital
Anomalies
(EUROCAT)

International
Clearinghouse for
Birth Defects
Surveillance and
Research (ICBDSR)

Study Design
Population-based

case-control study.[1]

Network of population-

based registries.[2][3]

Global network of birth

defect surveillance

programs.[4]

Geographic Coverage

10 U.S. states

(Arkansas, California,

Georgia, Iowa,

Massachusetts, New

Jersey, New York,

North Carolina, Texas,

Utah).

Multiple regions

across Europe.[5][6]

Worldwide member

registries.[4]

Case Ascertainment

Active case

ascertainment through

review of medical

records from multiple

sources (e.g.,

hospitals, genetic

centers).

Primarily active case

ascertainment, though

methods can vary by

member registry.

Methods vary by

member program,

including both active

and passive

surveillance.[4]

Data Collection

Detailed maternal

interviews via

telephone, and

collection of buccal

cells for genetic

analysis.

Standardized data

collection from

multiple sources

including medical

records and prenatal

screening information.

[2][7][8]

Data submitted by

member registries;

collection methods

vary.
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Inclusion Criteria

Included major

structural birth

defects; excluded

cases with known

chromosomal

abnormalities or

single-gene disorders.

Includes a wide range

of congenital

anomalies, with

standardized coding

and classification.[2]

[3]

Varies by member

program.[4]

Exposure Information

Self-reported maternal

exposures during the

periconceptional

period (one month

before to three

months after

conception).[1][9][10]

Varies by registry; can

include maternal

interviews, medical

records, and

prescription

databases.

Varies by member

program.

Experimental Protocols for Comparative Analysis
Validating findings across different registries is a complex process that requires careful

planning and execution. The following experimental workflow outlines the key steps involved in

such a comparative analysis.
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Phase 1: Study Design and Data Acquisition

Phase 2: Data Harmonization and Analysis

Phase 3: Interpretation and Dissemination

Define Research Question and Hypotheses

Identify Suitable Registries for Comparison

Develop a Common Data Protocol and Case Definitions

Obtain Data Use Agreements and Raw Data

Harmonize Variables (e.g., diagnostic codes, exposure definitions)

Perform Data Quality Checks

Conduct Statistical Analysis (e.g., pooled analysis, meta-analysis)

Assess for Heterogeneity Across Studies

Interpret Findings in the Context of Methodological Differences

Publish and Disseminate Results

Click to download full resolution via product page

Caption: Experimental workflow for cross-registry validation.
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A critical step in this process is data harmonization, which involves creating a common data

model and standardizing definitions for birth defects and exposures across registries. This often

requires recoding data to a common classification system, such as the International

Classification of Diseases (ICD).

Comparative Findings: Prevalence and Risk Factor
Associations
Direct quantitative comparisons of NBDPS findings with other registries are not readily

available in the published literature in the format of a single, comprehensive validation study.

However, by examining findings from separate studies conducted using different registry data,

we can make indirect comparisons for specific conditions and risk factors.

Prevalence of Selected Birth Defects
The reported prevalence of birth defects can vary between registries due to differences in case

ascertainment and population demographics. The following table presents prevalence

estimates for spina bifida from NBDPS-related data and EUROCAT.

Birth Defect Registry/Study
Prevalence (per
10,000 births)

Years of Data

Spina Bifida
NBDPS (U.S., 1991-

2006)
5.6 (post-fortification) 1991-2006[6]

EUROCAT (Europe,

1991-2011)
~9.1 (for all NTDs) 1991-2011[11]

EUROCAT (Europe,

2000-2008)
9.43 (for all NTDs) 2000-2008[12]

Note: Direct comparison is challenging as the NBDPS estimate is specific to spina bifida post-

folic acid fortification, while the EUROCAT estimates are for all neural tube defects (NTDs) over

a broader time frame.
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Risk Factor Association: Maternal Smoking and
Congenital Heart Defects
The association between maternal smoking and congenital heart defects (CHDs) has been

investigated in multiple studies using data from different registries. While the specific odds

ratios may differ, the general finding of a modest association is consistent.

Study Population
(Registry)

Defect Category
Odds Ratio (OR) /
Adjusted OR (aOR)

95% Confidence
Interval (CI)

NBDPS Septal Defects aOR: 1.5 1.3 - 1.7[1][9]

Tricuspid Atresia aOR: 1.7 1.0 - 2.7[1][9]

Double Outlet Right

Ventricle
aOR: 1.5 1.1 - 2.1[1][9]

Baltimore-Washington

Infant Study

Secundum-type Atrial

Septal Defects
OR: 1.36 1.04 - 1.78[13]

Right Ventricular

Outflow Tract Defects
OR: 1.32 1.06 - 1.65[13]

Swedish Registries All Heart Defects OR: 1.09 1.01 - 1.19[14]

Atrial Septal Defects OR: 1.63 1.04 - 2.57[14]

This table demonstrates that while different studies report associations with slightly different

sub-types of CHDs, there is a recurring theme of an elevated risk with maternal smoking.

Logical Relationship for Validating a Risk Factor
Finding
The process of validating a risk factor finding from an initial study (like NBDPS) involves a

logical progression of evidence from independent sources.
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Initial Finding in NBDPS (e.g., Exposure X is associated with Defect Y)

Replication in an Independent, Population-Based Registry (e.g., EUROCAT)

Confirms association in a different population

Meta-analysis or Pooled Analysis of Multiple Registries (e.g., ICBDSR collaboration)

Increases statistical power and generalizability

Mechanistic Studies (e.g., animal models, in vitro studies)

Provides biological plausibility

Established Causal Relationship

Strengthens evidence for causality

Click to download full resolution via product page

Caption: Pathway to validating a risk factor finding.

Conclusion
Validating findings from the NBDPS with other birth defect registries is a scientifically rigorous

process that strengthens the evidence for potential causal relationships. While direct,

comprehensive validation studies are not always available, comparing methodologies and

findings from separate studies provides valuable insights. The key challenges lie in the

harmonization of data and accounting for methodological differences between registries. Future

collaborative efforts, such as those facilitated by the NBDPN and ICBDSR, are essential for

conducting robust validation studies and advancing our understanding of the causes of birth

defects.[4][15][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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with-other-birth-defect-registries]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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